Cas no 1804854-35-0 (5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride
• CAS No: 1804854-35-0
• MF: C₉H₆ClF₂NO₂S
• MW: 265.66424703598
• CID: 5003789
• Update Time: 2025-07-19

5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO2S/c1-5-2-6(4-13)3-7(16(10,14)15)8(5)9(11)12/h2-3,9H,1H3
• InChI Key： AEOITLOUKPVIIU-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(C)C=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride

Introduction to 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride (CAS No. 1804854-35-0)

5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804854-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of functional groups such as the cyano group, difluoromethyl group, and methyl group makes this compound a versatile building block for further chemical modifications and applications.

The structural features of 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride contribute to its unique reactivity and make it a valuable tool in medicinal chemistry. The sulfonyl chloride moiety is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the facile introduction of new functional groups into the molecule. This property is especially useful in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a growing interest in the development of novel sulfonamide-based drugs due to their efficacy and favorable pharmacokinetic properties. The compound 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride has been explored as a key intermediate in the synthesis of such derivatives. For instance, researchers have utilized this compound to develop new sulfonamides with enhanced binding affinity to target enzymes and receptors. The difluoromethyl group, in particular, has been shown to improve metabolic stability and bioavailability, making it a desirable feature in drug design.

Moreover, the cyano group in 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride adds another layer of reactivity, enabling further transformations such as reduction to amine or conversion to carboxylic acids. This flexibility makes the compound a valuable asset in synthetic chemistry, allowing chemists to tailor molecular structures for specific biological applications. The methyl group at the 3-position provides steric hindrance and can influence the electronic properties of the aromatic ring, further modulating the reactivity and selectivity of subsequent reactions.

Recent studies have highlighted the potential of 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride in the development of targeted therapies. For example, researchers have investigated its use in creating sulfonamides that exhibit inhibitory activity against specific enzymes involved in cancer progression. The combination of electron-withdrawing groups like the cyano and difluoromethyl moieties enhances the electrophilicity of the sulfonyl chloride, making it an effective electrophile in nucleophilic substitution reactions. This property has been leveraged to synthesize sulfonamides with high selectivity for particular biological targets.

The pharmaceutical industry has also explored 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride as a precursor for antiviral and antibacterial agents. Sulfonamides derived from this compound have shown promising activity against various pathogens by interfering with essential metabolic pathways. The structural diversity achievable through modifications starting from this intermediate allows for the optimization of drug candidates with improved efficacy and reduced side effects. Additionally, computational modeling studies have been employed to predict binding interactions between these sulfonamides and biological targets, aiding in rational drug design.

In conclusion, 5-Cyano-2-difluoromethyl-3-methylbenzenesulfonyl chloride (CAS No. 1804854-35-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable a wide range of synthetic transformations, making it a valuable intermediate for developing novel biologically active molecules. The ongoing research into sulfonamide-based drugs underscores the importance of this compound in advancing therapeutic strategies across various medical disciplines.